Cas no 1174846-85-5 (1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine)

• Product Name: 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine
• CAS No: 1174846-85-5
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• MDL: MFCD12548015
• CID: 3159805
• PubChem ID: 45923664
• Update Time: 2025-11-02

1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-3-amine
• 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine
• STL414676
• 1-METHYL-5-(PIPERIDINE-1-CARBONYL)PYRAZOL-3-AMINE
• CS-0241305
• 1174846-85-5
• 3-amino-1-methylpyrazol-5-yl piperidyl ketone
• EN300-232272
• (3-amino-1-methyl-1H-pyrazol-5-yl)(piperidin-1-yl)methanone
• (5-amino-2-methylpyrazol-3-yl)-piperidin-1-ylmethanone
• ZWB84685
• AKOS005169003

• MDL： MFCD12548015
• Inchi： 1S/C10H16N4O/c1-13-8(7-9(11)12-13)10(15)14-5-3-2-4-6-14/h7H,2-6H2,1H3,(H2,11,12)
• InChI Key： IIIOAGRDIHDCHS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(N)=NN1C)N1CCCCC1

Computed Properties

• Exact Mass: 208.13241115Da
• Monoisotopic Mass: 208.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine

Comprehensive Guide to 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine (CAS No. 1174846-85-5): Properties, Applications, and Market Insights

1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine (CAS No. 1174846-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique combination of piperidine and pyrazole moieties, is widely studied for its potential applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, applications, and the latest market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine includes a piperidine-1-carbonyl group attached to a pyrazole ring, which contributes to its versatility in chemical reactions. Researchers often explore its role as a building block in the synthesis of more complex molecules, particularly in the development of bioactive compounds. Its CAS No. 1174846-85-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature further enhances its practicality in synthetic chemistry.

In the pharmaceutical industry, 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine is often investigated for its potential as a pharmacophore in drug design. The piperidine moiety is known for its ability to improve bioavailability and target specificity, while the pyrazole ring offers opportunities for structural diversification. Recent publications highlight its use in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

Another area of interest is the compound’s role in material science. Researchers are exploring its incorporation into polymeric materials and coordination complexes to enhance thermal stability and mechanical properties. The carbonyl group in its structure provides a reactive site for further functionalization, enabling the creation of tailored materials for advanced applications.

From a market perspective, the demand for 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine is steadily increasing, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Pricing trends indicate a competitive market, with bulk purchases often available at discounted rates for large-scale projects.

For those seeking to purchase CAS No. 1174846-85-5, it is essential to verify the purity and analytical data provided by suppliers. Reputable vendors typically offer high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectra to ensure quality. Storage recommendations usually include keeping the compound in a cool, dry place under inert conditions to prolong shelf life.

In conclusion, 1-methyl-5-(piperidine-1-carbonyl)-1H-pyrazol-3-amine (CAS No. 1174846-85-5) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a valuable asset in drug discovery, material science, and beyond. As research continues to uncover new possibilities, this compound is poised to remain a focal point in innovative chemical solutions.